Cas no 892754-09-5 (6-chloro-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one)

• Product Name: 6-chloro-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one
• CAS No: 892754-09-5
• MF: C₁₇H₉ClN₂O₃
• MW: 324.71796298027
• CID: 5422262
• PubChem ID: 20904161
• Update Time: 2025-10-28

6-chloro-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS001907483
• 892754-09-5
• 6-chloro-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one
• 6-chloro-3-(3-phenyl-1,2,4-oxadiazol-5-yl)chromen-2-one
• F3411-0355
• 6-Chloro-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-1-benzopyran-2-one

• Inchi： 1S/C17H9ClN2O3/c18-12-6-7-14-11(8-12)9-13(17(21)22-14)16-19-15(20-23-16)10-4-2-1-3-5-10/h1-9H
• InChI Key： PCYIGIDTXCFPQZ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(Cl)C=C2C=C1C1ON=C(C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 324.0301698g/mol
• Monoisotopic Mass: 324.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.0±60.0 °C(Predicted)
• pka: -2.65±0.32(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-chloro-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one

6-Chloro-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one: A Comprehensive Overview

The compound 6-chloro-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one (CAS No. 892754-09-5) is a fascinating molecule with a unique structure and promising applications in various fields. This compound belongs to the class of chromenones, which are known for their aromaticity and potential biological activities. The presence of the oxadiazole ring and the chloro group introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of chromenones in drug discovery, particularly in the development of anti-inflammatory and anti-tumor agents. The oxadiazole moiety is a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom. This structure is known for its stability and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. The chloro group attached at the sixth position further enhances the molecule's reactivity and selectivity.

The synthesis of 6-chloro-3-(3-phenyl-1,2,4 oxadiazol 5 yl) chromenone involves a series of carefully designed reactions. Researchers have employed various strategies, including condensation reactions and cyclization processes, to achieve high yields and purity. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions and reduce production time.

One of the most exciting developments in this area is the exploration of 6-chloro chromenone derivatives as potential inhibitors of specific enzymes involved in cancer progression. For instance, recent studies have demonstrated that this compound can modulate the activity of protein kinases, which are key players in cell signaling pathways. This opens up new avenues for the development of targeted therapies with fewer side effects.

In addition to its pharmacological applications, 6-chloro oxadiazole chromenone has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technology. Researchers are actively investigating its potential as a building block for advanced materials with tailored properties.

The structural versatility of 6 chloro 3 phenyl oxadiazol chromenone also makes it an attractive candidate for further modification. By introducing additional functional groups or altering the substituents on the oxadiazole ring, scientists can fine-tune its properties for specific applications. This approach has already led to the discovery of several analogs with enhanced bioavailability and efficacy.

From a synthetic perspective, the preparation of CAS No 892754 09 5 involves a multi-step process that requires precise control over reaction conditions. The use of modern analytical techniques, such as NMR spectroscopy and mass spectrometry, ensures that the final product meets high standards of purity and structural integrity.

In conclusion, 6 chloro 3 phenyl oxadiazol chromenone represents a significant advancement in organic chemistry with wide-ranging applications. Its unique structure, combined with recent breakthroughs in synthesis and application research, positions it as a valuable tool in both medicinal chemistry and materials science.